2,2/'-dihydroxy-3,3/'-di-tert-butyl-5,5/'-dimethoxydiphenyl
2,2/'-dihydroxy-3,3/'-di-tert-butyl-5,5/'-dimethoxydiphenyl
Brand Name:
Vulcanchem
CAS No.:
14078-41-2
VCID:
VC0081672
InChI:
InChI=1S/C22H30O4/c1-21(2,3)17-11-13(25-7)9-15(19(17)23)16-10-14(26-8)12-18(20(16)24)22(4,5)6/h9-12,23-24H,1-8H3
SMILES:
CC(C)(C)C1=CC(=CC(=C1O)C2=C(C(=CC(=C2)OC)C(C)(C)C)O)OC
Molecular Formula:
C22H30O4
Molecular Weight:
358.5 g/mol
2,2/'-dihydroxy-3,3/'-di-tert-butyl-5,5/'-dimethoxydiphenyl
CAS No.: 14078-41-2
Main Products
VCID: VC0081672
Molecular Formula: C22H30O4
Molecular Weight: 358.5 g/mol
| CAS No. | 14078-41-2 |
|---|---|
| Product Name | 2,2/'-dihydroxy-3,3/'-di-tert-butyl-5,5/'-dimethoxydiphenyl |
| Molecular Formula | C22H30O4 |
| Molecular Weight | 358.5 g/mol |
| IUPAC Name | 2-tert-butyl-6-(3-tert-butyl-2-hydroxy-5-methoxyphenyl)-4-methoxyphenol |
| Standard InChI | InChI=1S/C22H30O4/c1-21(2,3)17-11-13(25-7)9-15(19(17)23)16-10-14(26-8)12-18(20(16)24)22(4,5)6/h9-12,23-24H,1-8H3 |
| Standard InChIKey | CBYWHFTZNVZQHV-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC(=CC(=C1O)C2=C(C(=CC(=C2)OC)C(C)(C)C)O)OC |
| Canonical SMILES | CC(C)(C)C1=CC(=CC(=C1O)C2=C(C(=CC(=C2)OC)C(C)(C)C)O)OC |
| Synonyms | 2,2'-dihydroxy-3,3'-di-tert-butyl-5,5'-dimethoxydiphenyl di-BHA |
| PubChem Compound | 119234 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume